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Compound of Interest

Compound Name: 9-Anthracene-d9-carboxylic acid

Cat. No.: B12295500 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 9-
Anthracene-d9-carboxylic acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for ensuring personal safety and

maintaining the integrity of the compound.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure to 9-Anthracene-d9-
carboxylic acid. The following table summarizes the recommended equipment based on

Safety Data Sheet (SDS) guidelines for the analogous non-deuterated compound, Anthracene-

9-carboxylic acid.[1][2]
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Body Part
Personal Protective
Equipment

Material/Standard
Specifications

Eyes/Face
Chemical safety goggles or

glasses

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[3][4] Gloves must be

inspected for integrity before

each use.

Body Laboratory coat

A standard lab coat is sufficient

for small-scale laboratory use.

For larger quantities, an

impervious apron should be

worn.

Respiratory Not required for normal use

Use in a well-ventilated area,

preferably within a chemical

fume hood. For large spills or

in environments with

inadequate ventilation, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with appropriate

cartridges may be necessary.

Experimental Protocols: Handling and Storage
Engineering Controls:

Always handle 9-Anthracene-d9-carboxylic acid in a well-ventilated area. For procedures

that may generate dust, a chemical fume hood is required.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.
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Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of damage.

Weighing and Transfer: Conduct all weighing and transfer operations in a designated area,

such as a fume hood, to minimize the potential for dust inhalation. Avoid creating dust.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed to prevent contamination and degradation. Deuterated

compounds, in particular, should be protected from moisture to maintain isotopic purity.

Store away from incompatible materials, such as strong oxidizing agents.

Risk Assessment and Management Workflow
The following diagram illustrates the logical steps for assessing and managing the risks

associated with handling 9-Anthracene-d9-carboxylic acid.
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Caption: Risk assessment workflow for handling 9-Anthracene-d9-carboxylic acid.

Disposal Plan
All waste materials contaminated with 9-Anthracene-d9-carboxylic acid must be treated as

hazardous waste.

Contaminated PPE: Disposable gloves, bench paper, and other contaminated items should

be collected in a designated, sealed hazardous waste container.

Excess Chemical: Unused or waste 9-Anthracene-d9-carboxylic acid should be collected

in a clearly labeled, sealed container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety department, following all local, regional, and national regulations. Do not dispose of

this chemical down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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